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Compound of Interest |

Compound Name: 1-Chloro-3-phenylacetone
CAS No.: 937-38-2
Cat. No.: B1267569
- 7

Executive Summary

1-Chloro-3-phenylacetone is a halogenated ketone acting as both a potent lachrymator (tear
gas agent) and a drug precursor (List Il/watched chemical). Disposal requires a dual-strategy
approach: chemical stabilization to prevent acute exposure during transport, and regulatory
documentation to satisfy DEA/local authority audits regarding precursor destruction.

DO NOT dispose of this substance down the drain. DO NOT mix with strong bases or
oxidizers.

Part 1: Hazard Identification & Classification

Before initiating disposal, you must correctly classify the waste stream to ensure acceptance by
your Treatment, Storage, and Disposal Facility (TSDF).
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Parameter Specification Operational Implication

Use for waste profiling and
CAS Number 937-38-2 ,
inventory logs.

High reactivity; prone to

Chemical Family -Haloketone hydrolysis and alkylation.

Causes severe eye/skin burns

Primary Hazard Lachrymator / Corrosive ] i
and respiratory distress.
Likely DOO1 (Ignitable) or DO0O3
RCRA Status Characteristic Waste (Reactive) depending on
formulation.
o Typically shipped as Corrosive
DOT Shipping UN 3265 or UN 2810

liquid, acidic, organic, n.o.s.

Regulatory Warning (Precursor Control)

As a direct precursor to Phenylacetone (P2P), this chemical is monitored. You must maintain a
"Cradle-to-Grave" paper trail. If you are disposing of unused stock, retain the Certificate of
Destruction from your waste vendor to prove the material was not diverted for illicit synthesis

[1].

Part 2: Stabilization & Packaging Protocol

Objective: Stabilize the chemical for transport and prevent container failure due to HCI off-

gassing.

Step 1. Container Selection

» Approved: High-Density Polyethylene (HDPE) or Borosilicate Glass.

» Prohibited: Metal containers (aluminum/steel). The alpha-chloro functionality can hydrolyze
to release Hydrochloric Acid (HCI), which corrodes metal, leading to leaks and potential fines
during transport [2].

Step 2: Segregation (The "Kill" Rule)
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o NEVER mix with Strong Bases (NaOH, KOH): This triggers rapid dehydrohalogenation or
polymerization, creating an exothermic runaway reaction.

o NEVER mix with Oxidizers: Risk of forming toxic chlorinated gases (Phosgene analogs).

Step 3: Lab Packing Procedure

o PPE: Double nitrile gloves, lab coat, and full-face respirator or work strictly inside a fume
hood. (Lachrymatory vapors can penetrate standard surgical masks).

e Primary Containment: Ensure the cap is PTFE-lined and tightened. Tape the cap with
parafilm or electrical tape to prevent vibrational loosening.

o Overpacking: Place the primary container into a secondary resealable bag (Ziploc type)
containing an inert absorbent (Vermiculite or Diatomaceous Earth).

o Labeling: Affix a hazardous waste tag immediately. Mark clearly: "Toxic - Lachrymator -
Chlorinated Solvent."

Part 3: Disposal Logic & Workflows
Workflow 1: Waste Classification Matrix

Use this logic flow to determine the correct waste profile for your specific situation.
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Figure 1: Decision matrix for profiling chlorinated ketone waste streams.
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Workflow 2: Emergency Spill Response

If a spill occurs (>10mL), evacuate immediately due to lachrymatory effects.
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Figure 2: Immediate response protocol for alpha-haloketone spills.

Part 4: Scientific Rationale (The "Why")

1. Why Incineration? Alpha-haloketones are alkylating agents. They react with biological
nucleophiles (DNA, proteins), causing toxicity. Standard wastewater treatment cannot
guarantee the breakdown of the chlorinated aromatic ring. High-temperature incineration
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(>1000°C) ensures complete mineralization into HCI, CO2, and H20, preventing environmental
persistence [3].

2. The Hydrolysis Risk Over time, moisture in the air can react with the alpha-chlorine atom:

This generates hydrochloric acid gas inside the waste container. This is why vented caps are
sometimes recommended for long-term storage, and why metal drums are strictly prohibited

[4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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